Cas no 3055-87-6 (Propanenitrile,3-(phenylthio)-)
3055-87-6 structure
Product Name:Propanenitrile,3-(phenylthio)-
Propanenitrile,3-(phenylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Propanenitrile,3-(phenylthio)-
- 3-PHENYLTHIOPROPIONITRILE
- 2-Cyanoethyl phenyl sulfide
- 3-phenylsulfanylpropionitrile
- PhSCH2CH2CN
- 3-(Phenylthio)propanonitrile
- NSC 2238
- NSC2238
- 3-(Phenylsulfanyl)propannitril
- DTXSID90952847
- beta-Phenylmercaptopropionitrile
- 3-phenylsulfanylpropanenitrile
- 3055-87-6
- Propionitrile, 3-(phenylthio)-
- NSC-2238
- ZT5CBZ4HJN
- AKOS000216530
- WKFMBEQIFSBLPI-UHFFFAOYSA-N
- propanenitrile, 3-(phenylthio)-
- 3-(phenylsulfanyl)propanenitrile
- SCHEMBL6402484
- (2-cyanoethyl)phenylsulfide
- J-620015
- 3-(Phenylthio)propanenitrile
- 3-(PHENYLTHIO)PROPIONITRILE
-
- Inchi： 1S/C9H9NS/c10-7-4-8-11-9-5-2-1-3-6-9/h1-3,5-6H,4,8H2
- InChI Key： WKFMBEQIFSBLPI-UHFFFAOYSA-N
- SMILES： S(C1C=CC=CC=1)CCC#N
Computed Properties
- Exact Mass: 163.04600
- Monoisotopic Mass: 163.04557046g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 49.1Ų
Experimental Properties
- Density: 1.10
- Boiling Point: 306 ºC
- Flash Point: 139 ºC
- PSA: 49.09000
- LogP: 2.69238
Propanenitrile,3-(phenylthio)- Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Propanenitrile,3-(phenylthio)- Related Literature
-
1. The synthesis and Diels–Alder reactions of (E?)- and (Z?)-1-methoxy-3-(phenylsulfinyl)buta-1,3-dienesHarry Adams,James C. Anderson,Richard Bell,D. Neville Jones,Michael R. Peel,Nicholas C. O. Tomkinson J. Chem. Soc. Perkin Trans. 1 1998 3967
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